Cas no 1706290-13-2 (N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1706290-13-2
• MF: C₁₈H₁₃N₃OS₂
• MW: 351.44532084465
• CID: 5366054
• Update Time: 2025-06-11

N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H13N3OS2/c22-17(18-21-15-3-1-2-4-16(15)24-18)20-9-12-7-14(10-19-8-12)13-5-6-23-11-13/h1-8,10-11H,9H2,(H,20,22)
• InChI Key： XZKBWTDZGHOMAD-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(NCC1=CC(C2C=CSC=2)=CN=C1)=O

Additional information on N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide

Recent Advances in the Study of N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide (CAS: 1706290-13-2)

N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide (CAS: 1706290-13-2) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a promising therapeutic agent, particularly in the context of oncology and neurodegenerative diseases. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound was first synthesized as part of a broader effort to identify small molecules capable of modulating key signaling pathways implicated in cancer progression. Structural analysis reveals that N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide features a benzothiazole core, which is known for its diverse biological activities, including antitumor and neuroprotective effects. The thiophene and pyridine moieties further enhance its binding affinity to specific molecular targets.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase enzymes, including those involved in the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in various cancers, making it a critical target for therapeutic intervention. Preliminary data suggest that N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide can induce apoptosis in cancer cell lines while sparing normal cells, indicating a favorable therapeutic window.

In addition to its anticancer properties, emerging research has explored the neuroprotective potential of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported that N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide can attenuate oxidative stress and reduce neuronal apoptosis in models of Alzheimer's disease. These findings suggest that the compound may have dual therapeutic applications, warranting further investigation.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide. Current efforts are focused on improving its solubility and bioavailability through structural modifications. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into clinical trials.

In conclusion, N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-2-carboxamide represents a compelling candidate for further development in both oncology and neurology. Its unique structural features and multimodal mechanisms of action position it as a versatile tool for addressing unmet medical needs. Future studies will be critical in elucidating its full therapeutic potential and translating these findings into clinical applications.